
PidPort Technical Support Center: Managing and
Organizing Large Datasets

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Medmain

CAS No.: 576-11-4

Cat. No.: B12812309

Get Quote

Welcome to the PidPort Technical Support Center. This guide provides researchers, scientists,

and drug development professionals with detailed answers to frequently asked questions and

troubleshooting steps for managing and organizing large datasets within the PidPort platform.

Frequently Asked Questions (FAQs)
Getting Started with Large Datasets
Q: What is the best way to structure my project when I'm about to upload a large dataset (e.g.,

>500GB of Whole Slide Images)?

A: To ensure efficient data management and collaboration from the outset, we recommend

establishing a clear project structure. Before uploading, create a Data Management Plan

(DMP) that outlines your organizational strategy.[1][2][3] A well-structured project in PidPort

should include:

A consistent folder hierarchy: Group related files logically. For example, you could structure

your folders by experiment, date, and data type (e.g., /Project_Alpha/Experiment_01_2025-

11-20/Raw_Images/).[4]
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A standardized naming convention for files and folders: A consistent naming scheme helps in

quickly finding and sorting files.[4][5][6] Avoid special characters and spaces; use

underscores instead.[5] A good practice is to include key information such as project name,

experiment type, date, and version number in the filename (e.g.,

ProjectA_LungCancer_Case001_Scan1_v01.svs).

A README.md file in the root directory: This file should describe the project, the data

contained within, and any important context for future users (including yourself).[5]

Q: Are there any file size limitations I should be aware of before uploading to PidPort?

A: While PidPort is designed to handle large files such as Whole Slide Images (WSI), individual

file uploads may be subject to browser or network limitations. For datasets exceeding 100GB,

we recommend using the PidPort Command Line Interface (CLI) Uploader for a more robust

and resumable upload process. If an upload fails, the CLI tool can resume from where it left off,

saving significant time.

Q: What are the FAIR data principles and how can I apply them in PidPort?

A: The FAIR principles are a set of guidelines to make data more reusable and discoverable.

They stand for:

Findable: Data should be easily discoverable by both humans and machines.

Accessible: Data should be retrievable by authorized users.[2]

Interoperable: Data should be able to be combined with other datasets and used by different

applications.[2]

Reusable: Data should be well-described so that it can be used in future studies.[2]

Within PidPort, you can apply these principles by:

Adding rich metadata to your datasets: Describe the experimental conditions, sample

preparation, and imaging parameters.

Using standardized vocabularies and ontologies when describing your data.
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Setting appropriate access permissions to share your data with collaborators or the wider

research community.

Data Organization and Management
Q: How can I keep track of different versions of my datasets within a project?

A: PidPort has built-in version control capabilities. When you upload a file with the same name

as an existing file, you will be prompted to either overwrite the existing file or save it as a new

version. We strongly recommend saving new versions rather than overwriting, as this allows

you to track changes and revert to previous versions if needed.[5] Your file naming convention

should also include version numbers (e.g., _v01, _v02).[4]

Q: What is metadata and why is it important for my datasets in PidPort?

A: Metadata is "data about data."[5] It provides context and descriptive information about your

files. In PidPort, you can add metadata tags to your datasets, including information about the

patient (anonymized), sample type, staining protocol, and imaging system used. This is crucial

for:

Data discovery: Rich metadata makes it easier to search for and find specific datasets.

Reproducibility: It provides the necessary information for other researchers to understand

and potentially reproduce your experiments.[1]

Long-term value: Well-documented data is more likely to be reusable in the future.

Q: Can I create custom metadata fields for my project?

A: Yes, PidPort allows project administrators to define custom metadata schemas tailored to

their specific research needs. This ensures that all data uploaded to the project is consistently

annotated with the required information.

Troubleshooting Guides
Data Upload and Integrity Issues
Q: My large dataset upload failed. What are the common causes and how can I fix it?
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A: Large dataset upload failures can be frustrating. Here are some common causes and their

solutions:

Potential Cause Troubleshooting Steps

Network Interruption

For large uploads, a stable internet connection

is crucial. If your connection is unstable, we

recommend using the PidPort CLI Uploader,

which can resume interrupted uploads.

File Size Limits

While PidPort's storage is scalable, your

browser may have upload size limitations. For

files larger than 50GB, the PidPort CLI Uploader

is the recommended method.[7]

Incorrect File Path or Name

Double-check that the file paths and names in

your upload script or command are correct and

do not contain any unsupported special

characters.

Insufficient Project Storage

Check your project's storage quota to ensure

you have enough space for the new dataset.

Contact your administrator if you need to

increase the quota.

Q: I've uploaded my data, but some files appear to be corrupted. What should I do?

A: Data corruption can occur during transfer. To mitigate this, PidPort automatically performs a

checksum verification on all uploaded files. If a file is flagged as corrupted, you will be notified.

You can also manually verify file integrity by comparing the checksum of the uploaded file with

your local copy. If corruption is confirmed, please re-upload the affected files.

Data Organization and Accessibility
Q: I'm having trouble finding a specific dataset within my project. What are some best practices

for data discovery?

A: To improve data findability in PidPort, leverage the platform's search and filtering

capabilities. Ensure that you and your team are consistently applying metadata tags to all
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datasets. You can search by filename, metadata tags, and even annotations within images. A

well-defined folder structure and naming convention will also significantly aid in browsing and

locating your data.[4][5][6]

Q: A collaborator is unable to access a dataset I shared with them. How do I check and

manage permissions?

A: Access issues are typically related to permissions settings. In PidPort, you can manage

permissions at the project, folder, and individual file level. To resolve this:

Navigate to the dataset in question.

Click on the "Share" or "Permissions" button.

Verify that your collaborator's email address is listed and that they have the appropriate

access level (e.g., "Viewer" or "Editor").

If they are not listed, add them and set the desired permission level.

Experimental Protocols
Protocol: Whole Slide Image (WSI) Staining for PD-L1
Immunohistochemistry
This protocol outlines the methodology for staining tissue samples for the PD-L1 protein, a

common biomarker in cancer research.

Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tissue sections (4-5 µm) are

mounted on positively charged glass slides.

Deparaffinization and Rehydration: Slides are deparaffinized in xylene and rehydrated

through a series of graded ethanol washes.

Antigen Retrieval: Heat-induced epitope retrieval (HIER) is performed using a citrate buffer

(pH 6.0) in a pressure cooker for 20 minutes.

Staining: Slides are stained with a primary antibody against PD-L1 (e.g., clone 22C3) for 60

minutes at room temperature.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.data.cam.ac.uk/organising-storing/file-organisation-naming-version-control
https://researchdataservice.illinois.edu/data-organization/
https://library.ucsd.edu/research-and-collections/research-data/plan-and-manage/data-management-best-practices.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: A polymer-based detection system with a horseradish peroxidase (HRP) enzyme

is used, followed by a diaminobenzidine (DAB) chromogen, resulting in a brown precipitate

at the site of the target antigen.

Counterstaining: Slides are counterstained with hematoxylin to visualize cell nuclei.

Dehydration and Mounting: Slides are dehydrated through graded ethanol and xylene

washes and mounted with a permanent mounting medium.

Scanning: Slides are digitized using a high-resolution whole slide scanner at 40x

magnification to create the WSI.

Visualizations
Experimental Workflow: From Sample to Analysis in
PidPort
The following diagram illustrates the typical workflow for a research project utilizing PidPort for

managing and analyzing WSI data.

Wet Lab PidPort Platform Collaboration & Reporting

Sample Preparation Immunohistochemistry Whole Slide Scanning Upload WSI & Metadata Organize in Project Annotate Images AI-Powered Analysis Share Findings Generate Report

Click to download full resolution via product page

Caption: A diagram illustrating the experimental workflow from sample preparation to
collaborative analysis within PidPort.

Signaling Pathway: Simplified PD-1/PD-L1 Axis
This diagram shows a simplified representation of the PD-1/PD-L1 signaling pathway, which is

a key target in cancer immunotherapy.
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Caption: A simplified diagram of the PD-1/PD-L1 signaling pathway, a crucial interaction in
immuno-oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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